Cas no 2287334-79-4 ([3-(3-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride)

• Product Name: [3-(3-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
• CAS No: 2287334-79-4
• MF: C₁₄H₁₇ClO₂S
• MW: 284.801582098007
• CID: 6175229
• PubChem ID: 137942608
• Update Time: 2025-06-20

[3-(3-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2287334-79-4
• [3-(3-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
• EN300-6761956
• [3-(3-ethylphenyl)bicyclo[1.1.1]pentan-1-yl]methanesulfonyl chloride

• Inchi： 1S/C14H17ClO2S/c1-2-11-4-3-5-12(6-11)14-7-13(8-14,9-14)10-18(15,16)17/h3-6H,2,7-10H2,1H3
• InChI Key： SLUZFTTVOUTWED-UHFFFAOYSA-N
• SMILES： ClS(CC12CC(C3C=CC=C(CC)C=3)(C1)C2)(=O)=O

Computed Properties

• Exact Mass: 284.0637786g/mol
• Monoisotopic Mass: 284.0637786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.5Ų

Additional information on [3-(3-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride

Introduction to [3-(3-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride (CAS No: 2287334-79-4)

[3-(3-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride (CAS No: 2287334-79-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate bicyclic structure and functional groups, serves as a valuable intermediate in the synthesis of various bioactive molecules. The unique combination of a [1.1.1]bicycloalkane scaffold and an ethylphenyl substituent makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of [3-(3-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride consists of a bicyclo[1.1.1]pentane core, which is a highly strained three-membered ring system embedded within a larger cyclohexane framework. This structural motif is known for its ability to enhance the binding affinity and selectivity of molecules, making it particularly useful in the design of novel therapeutic agents. The presence of the ethylphenyl group introduces additional conformational flexibility, allowing for diverse interactions with biological targets.

The methanesulfonyl chloride functional group at one end of the molecule serves as a versatile handle for further chemical modifications. This group can readily react with nucleophiles to form amides, sulfonamides, or other derivatives, enabling the synthesis of complex pharmacophores. Such modifications are crucial in fine-tuning the pharmacological properties of drug candidates, including their solubility, bioavailability, and metabolic stability.

In recent years, there has been growing interest in the development of novel scaffolds that can improve the efficacy and reduce the side effects of existing therapies. The [3-(3-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride molecule has emerged as a promising candidate in this context due to its unique structural features and potential biological activity. Several studies have highlighted its utility in the synthesis of small-molecule inhibitors targeting various disease-related pathways.

One notable area of research involves the use of [3-(3-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride as a building block for kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are frequently implicated in cancer and inflammatory diseases. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that disrupt aberrant signaling networks without affecting normal cellular processes. The bicyclic scaffold of this compound provides an ideal platform for developing such selective inhibitors.

Another area where this compound has shown promise is in the development of antiviral agents. The structural complexity of [3-(3-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride allows it to interact with viral proteins and enzymes, potentially inhibiting viral replication or entry into host cells. Recent studies have demonstrated its efficacy in targeting certain viral proteases and polymerases, suggesting its potential as a lead compound for antiviral drug development.

The synthesis of [3-(3-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the bicyclic core through ring-closing metathesis or cyclization reactions, followed by functionalization with the ethylphenyl group and introduction of the methanesulfonyl chloride moiety. Advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the intermediate compounds and confirm their structural integrity.

The chemical properties of this compound also make it suitable for applications in materials science and polymer chemistry. Its ability to undergo selective reactions with various functional groups allows for the creation of novel polymers with tailored properties. These polymers could find applications in coatings, adhesives, and other industrial materials where specific chemical characteristics are required.

As research continues to uncover new applications for [3-(3-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride, its importance in pharmaceutical chemistry is likely to grow further. The compound's unique structural features offer a rich palette for chemical modification, enabling researchers to design molecules with enhanced biological activity and improved pharmacokinetic profiles. By leveraging its potential as a synthetic intermediate, scientists can accelerate the discovery and development of new therapeutic agents that address unmet medical needs.